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Compound of Interest

Compound Name: 3-Pyridinecarboxaldehyde

Cat. No.: B140518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Pyridinecarboxaldehyde, also known as nicotinaldehyde, is an organic compound with the

chemical formula C₆H₅NO.[1] It is a significant intermediate in the synthesis of a wide array of

compounds, particularly in the pharmaceutical and agrochemical industries.[2] This document

provides an in-depth overview of its chemical and physical properties, synthesis

methodologies, key applications, and safety and handling protocols.

Chemical and Physical Properties
3-Pyridinecarboxaldehyde is a colorless to pale yellow or brown-yellow liquid.[3][4] It is an

aromatic compound containing a pyridine ring substituted with a carboxaldehyde group at the

3-position.[5] The key physical and chemical properties are summarized in the table below for

easy reference.
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Property Value

CAS Number 500-22-1[6][7]

Molecular Formula C₆H₅NO[6][7]

Molecular Weight 107.11 g/mol [6][7][8]

Appearance
Colorless to pale yellow or transparent brown-

yellow liquid[3][4]

Melting Point 8 °C[3][5]

Boiling Point
209-210 °C at 760 mmHg (est.); 78-81 °C at 10

mmHg[4][5]

Density 1.141 g/mL at 20 °C[3][5][8]

Refractive Index 1.549 at 20 °C[5][8]

Flash Point 60 °C (140 °F)[4][5]

Water Solubility Miscible[5]

pKa 3.43±0.10 (Predicted)[5]

LogP 0.290[5]

Synthesis of 3-Pyridinecarboxaldehyde
Several methods have been developed for the synthesis of 3-Pyridinecarboxaldehyde. Two

common approaches are detailed below.

Experimental Protocol 1: From 3-Methylpyridine
One industrial method involves the chlorination and subsequent catalytic hydrolysis of 3-

methylpyridine.[3]

Step 1: Chlorination

Add 100 g of 3-methylpyridine to a four-necked flask equipped with a mechanical stirrer,

condenser, thermometer, and gas inlet tube.
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Slowly heat the stirred reaction mixture to 137°C.

Introduce chlorine gas at a rate of 150 mL/min, maintaining the reaction temperature

between 137°C and 142°C.

Monitor the reaction progress using gas chromatography. The reaction is complete when the

concentration of the intermediate, 3-chloromethylpyridine, is less than 0.2%.

Cool the reaction mixture to obtain the chlorinated product.

Step 2: Hydrolysis

Transfer 154 g of the chlorination reaction liquid, 616 g of water, and 85.4 g of calcium

carbonate into an autoclave.

Seal the autoclave and replace the internal atmosphere with nitrogen.

Heat the stirred mixture to 115°C and maintain this temperature for approximately 8 hours, or

until the pressure no longer increases. The pressure should not exceed 1 MPa.

Upon completion, the resulting product is 3-Pyridinecarboxaldehyde with a purity of around

99.3%.[3]
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Step 1: Chlorination

Step 2: Hydrolysis
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Calcium Carbonate 3-Pyridinecarboxaldehyde
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Synthesis of 3-Pyridinecarboxaldehyde from 3-Methylpyridine.

Experimental Protocol 2: From 3-Cyanopyridine
Another method involves the hydrogenation of 3-cyanopyridine.[6]

Dissolve 93g of 3-methylpyridine in 1L of acetic acid to create a 10% solution and place it in

a 2L autoclave.

Add 25g of a palladium/carbon catalyst and 9g of 68% concentrated nitric acid to the

autoclave.

Seal the reactor and replace the air with oxygen.

Under 1 atm of oxygen pressure, raise the temperature to 100°C and maintain it for 2 hours.

Cool the reactor to room temperature and remove the acetic acid under negative pressure.
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Add 200ml of water and 100ml of ethyl acetate to the residue, stir for 30 minutes, and then

filter any insoluble matter.

Separate the filtrate layers. The upper organic layer contains the product.

Applications in Research and Drug Development
3-Pyridinecarboxaldehyde is a versatile building block in organic synthesis and holds

significant importance in the pharmaceutical and agrochemical industries.[2]

Pharmaceutical Intermediate: It is a crucial starting material for the synthesis of various

drugs. For instance, it is used in coupling reactions to synthesize novel dual inhibitors of

thromboxane A2 synthase and 5-lipoxygenase.[5] Research has also focused on its role in

developing new anti-inflammatory and anti-cancer agents.[2]

Agrochemical Intermediate: In the agrochemical sector, it is instrumental in synthesizing

various pesticides and herbicides, contributing to crop protection and improved agricultural

yields.[2]

Chemical Synthesis: Its reactivity with amines, alcohols, and hydrazines allows for the

creation of diverse heterocyclic compounds and Schiff base ligands with specific

applications.[2][3]

Pharmaceuticals Agrochemicals Chemical Synthesis

3-Pyridinecarboxaldehyde
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Key Application Areas of 3-Pyridinecarboxaldehyde.

Safety and Handling
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3-Pyridinecarboxaldehyde is a flammable liquid and vapor and is harmful if swallowed.[9] It

can cause skin irritation, serious eye damage, and may cause respiratory irritation and allergic

skin reactions.[9]

Handling: Use in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including safety glasses, chemical-resistant gloves, and protective clothing.[9][10][11]

Keep away from heat, sparks, open flames, and other ignition sources.[9] Ground and bond

containers when transferring material.[12]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from

incompatible substances and direct sunlight.[12] Recommended storage temperature is

between 2-8°C.[5][8] The compound is sensitive to air and light.[10]

First Aid: In case of eye contact, rinse cautiously with water for several minutes.[9] If on skin,

rinse with water and remove contaminated clothing.[9] If inhaled, move the person to fresh

air.[9] If swallowed, rinse mouth and seek immediate medical attention.[9]

Fire Fighting: Use water spray, dry powder, foam, or carbon dioxide as extinguishing media.

[9][12] Firefighters should wear self-contained breathing apparatus and full protective gear.

[12]

Conclusion
3-Pyridinecarboxaldehyde (CAS No. 500-22-1) is a pivotal chemical intermediate with a well-

established role in the synthesis of pharmaceuticals and agrochemicals. Its versatile reactivity

and well-understood properties make it an essential tool for researchers and professionals in

drug development and chemical synthesis. Proper adherence to safety and handling protocols

is crucial when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://en.wikipedia.org/wiki/Pyridine-3-carbaldehyde
https://www.scimplify.com/3-pyridine-carboxaldehyde
https://www.scimplify.com/3-pyridine-carboxaldehyde
https://wap.guidechem.com/question/how-is-3-pyridinecarboxaldehyd-id145516.html
https://www.thegoodscentscompany.com/data/rw1193091.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5150973.htm
https://www.chemicalbook.com/synthesis/3-pyridinecarboxaldehyde.htm
https://www.scbt.com/p/3-pyridinecarboxaldehyde-500-22-1
https://www.sigmaaldrich.com/US/en/product/aldrich/p62208
https://www.lobachemie.com/lab-chemical-msds/MSDS-3pyridinecarboxaldehyde-CASNO-500-22-5487D-EN.aspx
https://datasheets.scbt.com/sc-256559.pdf
https://www.capotchem.com/doc/viewmsds_500-22-1.html
https://m.chemicalbook.com/ProductMSDSDetailCB5150973_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5150973_EN.htm
https://www.benchchem.com/product/b140518#3-pyridinecarboxaldehyde-cas-number-and-properties
https://www.benchchem.com/product/b140518#3-pyridinecarboxaldehyde-cas-number-and-properties
https://www.benchchem.com/product/b140518#3-pyridinecarboxaldehyde-cas-number-and-properties
https://www.benchchem.com/product/b140518#3-pyridinecarboxaldehyde-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b140518?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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